Cas no 111374-69-7 (3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methylester)

• Product Name: 3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methylester
• CAS No: 111374-69-7
• MF: C₇H₇FN₂O₃
• MW: 186.140485048294
• CID: 1197612
• Update Time: 2024-08-05

3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methylester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methylester
• 3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methyl ester

• Inchi： 1S/C7H7FN2O3/c1-13-7(12)3-2-4(8)6(11)10-5(3)9/h2H,1H3,(H3,9,10,11)
• InChI Key： YUZRMGBXLDIIGC-UHFFFAOYSA-N
• SMILES： C1(N)NC(=O)C(F)=CC=1C(OC)=O

Computed Properties

• Exact Mass: 186.04411

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 321.0±42.0 °C(Predicted)
• PSA: 81.42
• pka: 7.23±0.10(Predicted)